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Compound of Interest

Compound Name: Antimony-125

cat. No.: BOg1612

Radiological Properties of Antimony-125

Antimony-125 is a radioisotope of antimony with a half-life of 2.758 years.[1][2] It decays via
beta emission to Tellurium-125 (Te-125).[3][4] A significant percentage of its decay,
approximately 22.9%, results in the metastable isomer Te-125m, which has a half-life of 57
days.[3]

Property Value

Half-life 2.75856 years[5]

Decay Mode Beta minus (3-)[3][5]

Beta Decay Energy (Q-value) 766.7 keV[3][4]

Primary Emissions Beta particles, Gamma rays
Radioactive Daughter Tellurium-125 (Te-125)[3][5]
Isotopic Mass 124.9052530 u[5]

Below is a simplified decay scheme for Antimony-125, illustrating its transformation into
Tellurium-125.
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@ @ Start: Proposed use of Sb-125
Is the concentration > 1E-3 puCi/ml?

Is the total quantity > 10 pCi?

Exempt from Licensing Specific License Required
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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